Cas no 1018166-29-4 (2-{4-(difluoromethyl)-2-methyl-2H-pyrazolo3,4-bpyridin-6-ylsulfanyl}acetic acid)

• Product Name: 2-{4-(difluoromethyl)-2-methyl-2H-pyrazolo3,4-bpyridin-6-ylsulfanyl}acetic acid
• CAS No: 1018166-29-4
• MF: C₁₀H₉F₂N₃O₂S
• MW: 273.259167432785
• MDL: MFCD09859245
• CID: 4676178
• Update Time: 2025-10-07

2-{4-(difluoromethyl)-2-methyl-2H-pyrazolo3,4-bpyridin-6-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-yl]sulfanyl}acetic acid
• 2-((4-(Difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-yl)thio)acetic acid
• STK352947
• SBB026019
• 2-[4-(difluoromethyl)-2-methylpyrazolo[4,3-e]pyridin-6-ylthio]acetic acid
• {[4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-yl]sulfanyl}acetic acid
• {[4-(Difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-yl]thio}acetic acid
• 2-{4-(difluoromethyl)-2-methyl-2H-pyrazolo3,4-bpyridin-6-ylsulfanyl}acetic acid

• MDL： MFCD09859245
• Inchi： 1S/C10H9F2N3O2S/c1-15-3-6-5(9(11)12)2-7(13-10(6)14-15)18-4-8(16)17/h2-3,9H,4H2,1H3,(H,16,17)
• InChI Key： ZBTZPBODHHTKLA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=C(C(F)F)C2=CN(C)N=C2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Topological Polar Surface Area: 93.3

Additional information on 2-{4-(difluoromethyl)-2-methyl-2H-pyrazolo3,4-bpyridin-6-ylsulfanyl}acetic acid

Chemical Compound CAS No. 1018166-29-4: 2-{4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-ylsulfanyl}acetic Acid

The chemical compound with CAS No. 1018166-29-4, known as 2-{4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-ylsulfanyl}acetic acid, is a highly specialized organic compound with significant potential in the field of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, particularly in the development of novel drug candidates.

The molecular structure of this compound is characterized by a pyrazolo[3,4-b]pyridine ring system, which is a fused bicyclic structure combining pyrazole and pyridine moieties. The presence of a difluoromethyl group at the 4-position of the pyrazolo[3,4-b]pyridine ring introduces unique electronic properties, enhancing the compound's stability and bioavailability. Additionally, the methyl group at the 2-position further modulates the electronic environment, making this compound highly versatile for various chemical reactions.

One of the most notable aspects of this compound is its sulfanyl acetic acid functionality. This group plays a critical role in determining the compound's reactivity and selectivity in biological systems. Recent research has demonstrated that this functional group can serve as a potent inhibitor of certain enzymes, making it a valuable lead compound in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-{4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-ylsulfanyl}acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolo[3,4-b]pyridine core through cyclization reactions, followed by functionalization with the difluoromethyl and methyl groups. The final step involves coupling the sulfanyl acetic acid moiety to complete the structure.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with high accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity to several target proteins, suggesting its potential as a therapeutic agent. Furthermore, in vitro assays have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and apoptosis.

In terms of applications, this compound has shown promise in several areas. Its ability to inhibit key enzymes involved in cancer cell proliferation makes it a potential candidate for anti-cancer drug development. Additionally, its anti-inflammatory properties suggest its utility in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The development of 2-{4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridin-6-ylsulfanyl}acetic acid has been supported by extensive preclinical studies. These studies have provided valuable insights into its safety profile and efficacy. Ongoing clinical trials are expected to further validate its therapeutic potential and pave the way for its commercialization.

In conclusion, CAS No. 1018166-29-4 represents a cutting-edge chemical entity with significant implications for modern medicine. Its unique structural features, combined with advanced synthetic methodologies and computational tools, position it as a leading candidate in the quest for novel therapeutic agents. As research continues to unfold, this compound is poised to make a substantial impact on the pharmaceutical industry and beyond.